Cas no 128009-32-5 (5-(Trifluoromethyl)thiophene-2-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)thiophene-2-carboxylic acid
• CAS No: 128009-32-5
• MF: C₆H₃F₃O₂S
• MW: 196.147031068802
• MDL: MFCD04421350
• CID: 1035919
• Update Time: 2025-08-05

5-(Trifluoromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)thiophene-2-carboxylic acid
• 5-(TRIFLUOROMETHYL)-2-THIOPHENECARBOXYLIC ACID

• MDL： MFCD04421350
• Inchi： 1S/C6H3F3O2S/c7-6(8,9)4-2-1-3(12-4)5(10)11/h1-2H,(H,10,11)
• InChI Key： MTPNYGZXGMOELX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 195.98100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 65.54000
• LogP: 2.46510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(Trifluoromethyl)thiophene-2-carboxylic acid

5-(Trifluoromethyl)thiophene-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 128009-32-5, known as 5-(Trifluoromethyl)thiophene-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of thiophene, a five-membered aromatic heterocycle, with a trifluoromethyl group attached at the 5-position and a carboxylic acid group at the 2-position. The combination of these functional groups makes it a versatile molecule with intriguing electronic and structural characteristics.

Thiophene derivatives have been extensively studied for their role in various chemical and biological systems. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 5-(Trifluoromethyl)thiophene-2-carboxylic acid an interesting candidate for applications in materials science, pharmaceuticals, and organic electronics. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and functional polymers.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize 5-(Trifluoromethyl)thiophene-2-carboxylic acid, often utilizing microwave-assisted reactions or catalytic processes to enhance yield and purity. These methods not only streamline the production process but also align with the growing demand for sustainable chemical practices. The synthesis of this compound often involves the coupling of thiophene derivatives with trifluoromethylating agents, followed by oxidation or functionalization steps to introduce the carboxylic acid group.

The physical properties of 5-(Trifluoromethyl)thiophene-2-carboxylic acid are equally fascinating. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated, providing valuable insights into its behavior under various conditions. For instance, its relatively high melting point suggests good thermal stability, which is advantageous for applications requiring robust materials. Additionally, its solubility in common organic solvents makes it amenable to a wide range of chemical transformations and analyses.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure of this compound. By employing density functional theory (DFT) calculations, scientists have gained a better understanding of its molecular orbitals and reactivity patterns. These studies reveal that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its ability to participate in various chemical reactions. Such insights are invaluable for designing new materials and optimizing synthetic pathways.

In terms of applications, 5-(Trifluoromethyl)thiophene-2-carboxylic acid has shown promise in several fields. In pharmaceutical research, it has been explored as a potential lead compound for drug development due to its unique pharmacokinetic properties. Its ability to modulate cellular processes makes it a candidate for targeting diseases such as cancer and inflammation. Furthermore, in materials science, this compound has been utilized as a precursor for constructing advanced materials with tailored electronic properties.

The environmental impact of 5-(Trifluoromethyl)thiophene-2-carboxylic acid is another area of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for industrial and commercial use. Preliminary studies suggest that it exhibits low toxicity under standard conditions, which is encouraging for its potential use in consumer products and industrial applications.

In conclusion, 5-(Trifluoromethyl)thiophene-2-carboxylic acid (CAS No. 128009-32-5) is a multifaceted compound with remarkable chemical properties and diverse applications. Its unique structure, combined with cutting-edge synthesis methods and advanced characterization techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make significant contributions to various scientific disciplines.